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Compound of Interest

Compound Name: Pexidartinib Hydrochloride

Cat. No.: B609919 Get Quote

For laboratory professionals engaged in pivotal research and development, ensuring a safe

handling environment for potent compounds like Pexidartinib Hydrochloride is paramount.

This guide provides immediate, essential safety protocols, operational instructions, and

disposal plans to minimize risk and ensure regulatory compliance.

Pexidartinib Hydrochloride is an antineoplastic agent that functions as a kinase inhibitor.[1]

While safety data sheets (SDS) may vary in their hazard classification, it is prudent to handle

this compound with a high degree of caution due to its potential for toxicity.[2][3] Key hazards

identified include being harmful if swallowed, causing skin and serious eye irritation, and

potentially causing respiratory irritation.[2][3]

Hazard Identification and Safety Data
Properly understanding the hazards associated with Pexidartinib Hydrochloride is the first

step in safe handling. The following table summarizes the key safety information gathered from

various safety data sheets.
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Identifier Information Source

Chemical Name Pexidartinib Hydrochloride [3]

Synonyms PLX3397, Turalio [2][4]

CAS Number 2040295-03-0 [3]

GHS Hazard Statements

H302 (Harmful if swallowed),

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation), H335 (May cause

respiratory irritation)

[2][3]

Occupational Exposure Limits
No occupational exposure limit

values have been established.
[2][3][4]

Personal Protective Equipment (PPE) Protocol
A multi-layered approach to personal protective equipment is mandatory to prevent exposure

through inhalation, skin contact, or eye contact.
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Protection Type Specific Recommendations Rationale

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is recommended.[2]

For situations with a risk of

exceeding exposure limits or

experiencing irritation, a full-

face respirator should be used.

[5]

To prevent inhalation of the

compound, which may cause

respiratory irritation.[2][3]

Hand Protection

Wear compatible, chemical-

resistant gloves.[2] Gloves

must be inspected prior to use

and should comply with EU

Directive 89/686/EEC and the

standard EN 374.[5]

To prevent skin contact, as the

compound is a skin irritant.[2]

[3]

Eye Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles with side-shields

conforming to EN 166 (EU) or

NIOSH (US).[2][5]

To protect against serious eye

irritation.[2][3]

Body Protection

Wear impervious, chemical-

resistant clothing.[2][4][5] A lab

coat is the minimum

requirement.

To prevent skin exposure.[2]

Step-by-Step Handling and Storage Procedures
Adherence to a strict operational workflow is critical for minimizing exposure and maintaining

the integrity of the compound.

1. Preparation and Engineering Controls:

Work in a well-ventilated area.[5]

The use of a mechanical exhaust system is required.[2]
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Ensure a safety shower and eye wash station are readily accessible.[2][3][4]

2. Handling the Compound:

Avoid the formation of dust and aerosols.[3][4][5]

Avoid contact with skin, eyes, and clothing.[2]

Do not eat, drink, or smoke in the handling area.[3]

Wash hands thoroughly after handling.[2][3]

3. Storage:

Keep the container tightly closed when not in use.[2]

Store in a dry, cool, and well-ventilated place.[5]

Recommended storage temperatures are between 2°C and 8°C.[2]

Keep away from incompatible substances, heat, humidity, and direct sunlight.[2][6]

Emergency Procedures and First Aid
In the event of an exposure, immediate and appropriate action is crucial.
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Exposure Type First Aid Measures

Inhalation

Remove the individual to fresh air. If breathing is

difficult, administer oxygen. If not breathing,

provide artificial respiration, avoiding mouth-to-

mouth resuscitation. Seek immediate medical

attention.[3][4][5]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.[2][5]

Remove contaminated clothing and wash it

before reuse.[2] Seek medical attention.[5]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding the eyelids open.[2]

[5] Remove contact lenses if present and easy

to do.[2][3] Seek immediate medical attention

from an ophthalmologist.[2]

Ingestion

Rinse mouth with water.[3][5] Do not induce

vomiting.[5] Never give anything by mouth to an

unconscious person.[5] Seek immediate medical

attention.[2][5]

Spill and Disposal Plan
A clear plan for containment and disposal is essential for environmental safety and regulatory

compliance.

Spill Response:

Evacuate personnel from the affected area.[5]

Wear full personal protective equipment, including respiratory protection.[4][5]

Prevent further leakage or spillage if it is safe to do so.[5]

For solid spills, carefully sweep up the material.[6] For liquid spills, absorb with an inert

material such as diatomite or universal binders.[3][4]
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Collect the spilled material in a suitable, closed container for disposal.[2][5]

Clean the contaminated area thoroughly.[2] Surfaces can be decontaminated by scrubbing

with alcohol.[3][4]

Ventilate the area once cleaning is complete.[2][6]

Disposal:

Dispose of the waste material in accordance with all applicable federal, state, and local

regulations.[6]

One recommended method is to dissolve or mix the material with a combustible solvent and

burn it in a chemical incinerator equipped with an afterburner and scrubber.[2]

Do not allow the substance to enter drains, soil, or surface water.[2][5][7]

Visual Workflow for Safe Handling
The following diagram illustrates the key decision points and procedural flow for the safe

handling of Pexidartinib Hydrochloride in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609919?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

